Cas no 1105210-97-6 (4-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole)

• Product Name: 4-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole
• CAS No: 1105210-97-6
• MF: C₂₀H₁₈N₄OS
• MW: 362.448122501373
• CID: 5393233
• Update Time: 2025-06-07

4-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-Ethoxyphenyl)-2-thiazolyl]-5-methyl-1-phenyl-1H-1,2,3-triazole
• 4-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole

• Inchi： 1S/C20H18N4OS/c1-3-25-17-11-9-15(10-12-17)18-13-26-20(21-18)19-14(2)24(23-22-19)16-7-5-4-6-8-16/h4-13H,3H2,1-2H3
• InChI Key： YXUMQHWSZXQWQA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C2=NC(C3=CC=C(OCC)C=C3)=CS2)N=N1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.3±60.0 °C(Predicted)
• pka: -0.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole

Comprehensive Overview of 4-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (CAS No. 1105210-97-6)

The compound 4-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole (CAS No. 1105210-97-6) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. Its unique structure, featuring a thiazole core linked to a triazole ring, makes it a versatile scaffold for various applications. Researchers are particularly interested in its potential as a pharmacophore due to its ability to interact with biological targets, which aligns with the growing demand for novel therapeutic agents in drug discovery.

In recent years, the search for small-molecule inhibitors and bioactive compounds has intensified, driven by advancements in high-throughput screening and computational chemistry. The 4-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole structure is often explored in the context of kinase inhibition and anti-inflammatory activity, topics frequently queried in academic and industrial research databases. Its ethoxyphenyl moiety further enhances its lipophilicity, a critical factor in optimizing drug bioavailability.

From a synthetic perspective, the compound's CAS No. 1105210-97-6 serves as a key identifier in chemical catalogs and patent literature. Its synthesis typically involves multicomponent reactions or click chemistry, methodologies that are highly relevant to modern green chemistry initiatives. The integration of thiazole and triazole rings also aligns with the broader trend of designing hybrid molecules for enhanced efficacy, a topic frequently discussed in structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 4-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-5-methyl-1-phenyl-1H-1,2,3-triazole has potential applications in material science, particularly in the development of organic semiconductors and luminescent materials. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, a rapidly growing sector fueled by the demand for flexible electronics and energy-efficient displays.

In summary, CAS No. 1105210-97-6 represents a compelling case study in interdisciplinary research. Its dual relevance to drug discovery and advanced materials underscores the importance of heterocyclic chemistry in addressing contemporary scientific challenges. As interest in targeted therapies and sustainable technologies continues to rise, this compound is poised to remain a focal point in both academic and industrial settings.